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Compound of Interest

Compound Name: 4-Aminobenzylamine

Cat. No.: B048907

Essential Safety and Handling Guide for 4-
Aminobenzylamine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 4-Aminobenzylamine
(CAS No. 4403-71-8). Adherence to these procedures is essential for minimizing risks and
ensuring a safe laboratory environment.

Hazard Identification and Classification

4-Aminobenzylamine is classified as a corrosive substance that can cause severe skin burns
and serious eye damage.[1][2][3][4] Ingestion can lead to severe swelling and damage to
delicate tissues, with a risk of perforation of the stomach or esophagus.[1]

Signal Word: Danger[1][2]
Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1][2][3][4]

o H318: Causes serious eye damage.[2]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Aminobenzylamine is provided in
the table below.

Property Value Source

Molecular Formula C7H10N2 [1]

Molecular Weight 122.17 g/mol [1]

Appearance C.:Ieér light brown to brown oily 5]
liquid

Melting Point 37°C

Boiling Point 101 °C at 0.05 mmHg

Density 1.078 g/mL at 25 °C [5]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.61 [5]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory when handling 4-Aminobenzylamine to prevent
skin and eye contact. The required PPE varies based on the laboratory activity.
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Activity Required Personal Protective Equipment
Low-Hazard Activities(e.g., handling sealed « Standard laboratory coate Safety glasses with
containers) side shieldse Single pair of nitrile gloves

o o * Permeation-resistant laboratory coate
Moderate-Hazard Activities(e.g., weighing, ) )
] ] Chemical splash gogglese Double-gloving
preparing stock solutions) o )
(nitrile)s Face shield

« Disposable, solid-front lab coat or gowne
High-Hazard Activities(e.qg., large-scale Chemical splash goggles and face shielde
synthesis, potential for aerosolization) Double-gloving (nitrile)» Respiratory protection
(N95 or higher)

Note: Always inspect gloves for tears or punctures before and during use. Immediately change
gloves if they become contaminated.

Handling and Storage

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[1][2][3]

Avoid contact with skin, eyes, and clothing.[2][3]

Do not breathe dust or mists.[2][3]

Wash hands thoroughly after handling.[1][2][3]

Remove and wash contaminated clothing and gloves before reuse.[1][3]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][3]
o Store in a corrosives area.[1]

o Store under an inert atmosphere and protect from moisture.[1][2][3]
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o Store locked up.[2][3]

First Aid Measures

Immediate action is crucial in case of exposure to 4-Aminobenzylamine.

Exposure Route First Aid Procedure

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[1][2][3]

Wash off immediately with plenty of water for at
) least 15 minutes. Take off immediately all
Skin Contact ] ) )
contaminated clothing. Immediately call a

POISON CENTER or doctor/physician.[1][2][3]

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion physician or poison control center immediately.

[1](21[3]

Remove to fresh air. If not breathing, give
) artificial respiration. Do not use mouth-to-mouth
Inhalation o ) ) o
resuscitation. Immediate medical attention is

required.[1][2][3]

Self-Protection of the First Aider: Ensure that medical personnel are aware of the material
involved and take precautions to protect themselves.[1]

Spill and Disposal Plan

Spill Response: In the event of a spill, follow the established emergency protocol. The general
workflow for managing a 4-Aminobenzylamine spill is outlined below.
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Workflow for 4-Aminobenzylamine Spill Response

Evacuate Immediate Area

:

Don Appropriate PPE
(Level B or C)

:

Contain Spill with Inert Absorbent Material
(e.g., sand, silica gel)

'

Carefully Collect Absorbed Material

'

Decontaminate Spill Area

'

Dispose of Waste in a Sealed Container

Report Incident to Safety Officer

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a 4-Aminobenzylamine spill.
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Disposal:

Dispose of this material and its container as hazardous waste.[3]
Entrust disposal to a licensed waste disposal company.[2]
Do not let this chemical enter the environment.[1]

Contaminated packaging should be disposed of in the same manner as the product.[2]

Firefighting Measures

Suitable Extinguishing Media: Carbon dioxide (CO2), dry chemical, or chemical foam.[1]

Special Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).

[1]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048907#personal-protective-equipment-for-handling-
4-aminobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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